4-allyl-5-{2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}-4H-1,2,4-triazol-3-yl 3-chloro-5-(trifluoromethyl)-2-pyridinyl sulfide

• IUPAC Name: 4-[5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl]-2-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]-1,3-thiazole
• InChI: InChI=1S/C19H12ClF6N7S2/c1-3-4-32-14(12-8-34-16(28-12)33-13(19(24,25)26)5-9(2)31-33)29-30-17(32)35-15-11(20)6-10(7-27-15)18(21,22)23/h3,5-8H,1,4H2,2H3
• InChI Key: GJFJVCQZKKFCQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(F)(F)F)C2=NC(=CS2)C3=NN=C(N3CC=C)SC4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C19H12ClF6N7S2
• Molecular Weight: 551.9 g/mol

Description

4-allyl-5-{2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}-4H-1,2,4-triazol-3-yl 3-chloro-5-(trifluoromethyl)-2-pyridinyl sulfide is a useful research compound. Its molecular formula is C19H12ClF6N7S2 and its molecular weight is 551.91. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Transformation

The synthesis of complex heterocyclic compounds involves transformations that might relate to the chemical structure of interest. For example, Litvinova et al. (1989) explored the formation of condensed sulfur-nitrogen-containing heterocyclic compounds through transformations of allyl-2-pyridylsulfide and its S-oxide, demonstrating the potential for creating a variety of cyclic compounds from similar structures (Litvinova et al., 1989).

Reactivity and Cycloaddition Reactions

Plancquaert et al. (1996) discussed the synthesis and reactivity of 2-Phenylthio-3,3,3-trifluoropropene derivatives in 1,3-dipolar cycloadditions, producing trifluoromethyl substituted heterocycles, which underscores the potential utility of such compounds in synthesizing fluorine-containing heterocyclic compounds (Plancquaert et al., 1996).

Molecular Structure Analysis

Shen et al. (2014) synthesized novel pyrazolo[3,4-b]pyridin-3-ol derivatives, highlighting the importance of X-ray crystal structure and computational studies in understanding the molecular geometry and electronic properties of complex heterocyclic compounds (Shen et al., 2014).

Organometallic Chemistry

Pannell et al. (1975) investigated the use of thiazole and related heterocycles as ligands in reactions with group VI metal hexacarbonyls, revealing insights into the electronic effects of these ligands and their coordination to metals, which could be relevant for catalysis or material science applications (Pannell et al., 1975).